Cas no 1823464-80-7 (5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1823464-80-7
• MF: C₅H₆ClFN₂O₂S
• MW: 212.629742145538
• MDL: MFCD28962934
• CID: 5162493
• Update Time: 2026-03-04

5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 5-fluoro-1,3-dimethyl-

• MDL： MFCD28962934
• Inchi： 1S/C5H6ClFN2O2S/c1-3-4(12(6,10)11)5(7)9(2)8-3/h1-2H3
• InChI Key： KYCXSJDLHKJJRX-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(S(Cl)(=O)=O)C(C)=N1

Additional information on 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1823464-80-7)

5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride, with the CAS number 1823464-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The presence of a fluoro substituent and a sulfonyl chloride functional group enhances its utility as an intermediate in the synthesis of various bioactive molecules.

The fluoro group is a key structural feature that influences the electronic properties and metabolic stability of the molecule. In modern drug design, fluorine atoms are frequently incorporated into small molecules to improve pharmacokinetic profiles, such as increasing lipophilicity, reducing metabolic clearance, and enhancing binding affinity to biological targets. The sulfonyl chloride moiety, on the other hand, serves as a versatile leaving group in nucleophilic substitution reactions, making it valuable for constructing more complex molecular architectures.

This compound has been extensively studied in recent years due to its potential applications in the synthesis of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride, researchers have been able to generate derivatives with enhanced selectivity and potency against specific kinases.

Recent studies have highlighted the compound's role in the synthesis of fluorinated pyrazole sulfonyl chlorides, which exhibit remarkable activity against various kinases. For instance, derivatives of this compound have shown promising results in preclinical trials as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells. The fluoro substituent not only improves the binding affinity but also enhances the metabolic stability of these inhibitors, making them more suitable for clinical applications.

Another area where this compound has found utility is in the development of antiviral agents. The pyrazole scaffold is known to possess antiviral properties, and modifications such as the introduction of a fluoro group can further enhance these effects. Researchers have reported that certain derivatives of 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride exhibit inhibitory activity against viral proteases, which are essential for viral replication. This has opened up new avenues for the development of novel antiviral drugs targeting RNA viruses.

The synthetic versatility of 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride also makes it a valuable tool for medicinal chemists. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides or sulfones through nucleophilic substitution reactions. These derivatives have been explored for their potential therapeutic effects in conditions ranging from inflammation to neurodegenerative diseases. The ability to modify this compound in multiple ways allows researchers to fine-tune its biological activity and optimize its pharmacokinetic properties.

In conclusion, 5-fluoro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1823464-80-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for synthesizing novel bioactive molecules with applications in oncology, virology, and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.